Cas no 2692623-41-7 (Sodium Myristelaidate)

• Product Name: Sodium Myristelaidate
• CAS No: 2692623-41-7
• MF: C₁₄H₂₅NaO₂
• MW: 248.336875677109
• CID: 5146037
• Update Time: 2025-10-29

Sodium Myristelaidate Chemical and Physical Properties

Names and Identifiers

• SODIUM MYRISTELAIDATE
• Sodium Myristelaidate

• Inchi： 1S/C14H26O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h5-6H,2-4,7-13H2,1H3,(H,15,16);/q;+1/p-1/b6-5+;
• InChI Key： MULNDDKISACMFY-IPZCTEOASA-M
• SMILES： C(CCCCC([O-])=O)CC/C=C/CCCC.[Na+]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Sodium Myristelaidate

Introduction to Sodium Myristelaidate (CAS No: 2692623-41-7)

Sodium Myristelaidate, a compound with the chemical formula C₁₅H₂₇NaO₄, is a derivative of lauric acid that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound is characterized by its sodium salt form, which enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications. The CAS number 2692623-41-7 uniquely identifies this molecule and distinguishes it from other related compounds, facilitating accurate classification and research utilization.

The synthesis of Sodium Myristelaidate involves a series of well-defined chemical reactions that convert lauric acid into its ester form, followed by neutralization with sodium hydroxide. This process ensures high purity and yield, making it suitable for industrial-scale production. The compound's molecular structure, featuring a long hydrocarbon chain with a carboxylate group at one end, contributes to its unique physicochemical properties. These properties include moderate solubility in water and organic solvents, which is crucial for formulating drug delivery systems and enhancing therapeutic efficacy.

In recent years, Sodium Myristelaidate has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings make Sodium Myristelaidate a promising candidate for developing novel anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, Sodium Myristelaidate has demonstrated significant potential in the field of lipid metabolism regulation. Research indicates that this compound can enhance the expression of peroxisome proliferator-activated receptors (PPARs), which are transcription factors critical for regulating lipid homeostasis. By activating PPAR-α and PPAR-γ, Sodium Myristelaidate may promote fatty acid oxidation and glucose uptake, thereby improving metabolic health. This effect is particularly relevant in the context of obesity and type 2 diabetes, where lipid dysregulation plays a central role.

Another area where Sodium Myristelaidate shows promise is in cancer research. Preclinical studies have suggested that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been observed to inhibit the growth of tumor cells by suppressing the activity of survival signaling molecules such as Akt and Erk. These mechanisms highlight the potential of Sodium Myristelaidate as an anticancer agent, particularly in combination with other chemotherapeutic drugs.

The pharmacokinetic profile of Sodium Myristelaidate is another critical aspect that has been thoroughly investigated. Studies have demonstrated that this compound exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. Its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases, where targeting central nervous system disorders is essential. Moreover, the compound's stability under physiological conditions enhances its suitability for formulation into oral tablets and injectable solutions.

In conclusion, Sodium Myristelaidate (CAS No: 2692623-41-7) is a multifaceted compound with significant therapeutic potential across various medical conditions. Its unique chemical properties, coupled with its biological activities, make it an attractive candidate for further clinical development. As research continues to uncover new applications and mechanisms of action, Sodium Myristelaidate is poised to play a crucial role in the next generation of pharmaceutical interventions.